N-(3-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(3-hydroxyphenyl)arachidonoylamide (3-HPAA)” is a substrate for purified Prostaglandin Endoperoxide Synthase (PGHS). PGHS-2 efficiently oxygenated 3-HPAA to prostaglandin and hydroxyeicosatetraenoate products .
Synthesis Analysis
“N-(3-hydroxyphenyl)trimellitimide (NHPTI)” was synthesized through the reaction of m-aminophenol and trimellitic acid anhydride . Then epoxy-imide resins were prepared by curing the epoxy resin (CYD-128: DGEBA) with NHPTI .
Chemical Reactions Analysis
While examining the structural requirements for inhibition of PGHS, it was discovered that the meta isomer of AM404, “N-(3-hydroxyphenyl)arachidonoylamide (3-HPAA)”, is a substrate for purified PGHS. PGHS-2 efficiently oxygenated 3-HPAA to prostaglandin and hydroxyeicosatetraenoate products .
Scientific Research Applications
Alzheimer's Disease Imaging
Voxel-based Analysis of PET Amyloid Ligand Uptake : Studies utilizing positron emission tomography (PET) with N-methyl-[11C]2-(4':-methylaminophenyl)-6-hydroxybenzothiazole ([11C]PIB) have revealed increased tracer uptake in several brain regions in Alzheimer's disease (AD), indicative of increased amyloid accumulation. Voxel-based analysis has identified significant increases in [11C]PIB uptake in the frontal, parietal, and lateral temporal cortices, among others, correlating with the distribution of amyloid pathology in AD (Kemppainen et al., 2006).
Environmental Exposure to Pesticides
Organophosphorus and Pyrethroid Pesticides : A cross-sectional study investigating environmental exposure to neurotoxic insecticides, including organophosphorus (OP) and pyrethroid (PYR) compounds, in preschool children in South Australia found widespread chronic exposure. The study demonstrated the importance of understanding exposure levels in the population for public health policy development (Babina et al., 2012).
Metabolism and Disposition Studies
Metabolism of SB-649868 : Research into the metabolism and disposition of SB-649868, an orexin 1 and 2 receptor antagonist, in humans has provided insights into the drug's elimination pathways. The study found principal metabolism via oxidation of the benzofuran ring, with significant excretion through feces, highlighting the compound's metabolic pathways and potential for therapeutic application (Renzulli et al., 2011).
Visual Assessment in Cognitive Impairment
Visual Assessment of [11C]PIB PET : A study on the visual assessment of PET images using [11C]PIB in patients with mild to moderate memory impairment or dementia has supported the feasibility of visual evaluation in clinical settings. The study found a good correlation between visual and quantitative analyses, suggesting visual assessment's utility in diagnosing and monitoring cognitive impairments (Suotunen et al., 2010).
Properties
IUPAC Name |
N-(3-hydroxyphenyl)-1-methylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O2/c1-14-7-8(6-12-14)11(16)13-9-3-2-4-10(15)5-9/h2-7,15H,1H3,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSNKIOBJACUXAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C(=O)NC2=CC(=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.